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Compound of Interest

Compound Name: 2-Ethylnaphthalene-d5

Cat. No.: B566710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics

of 2-Ethylnaphthalene-d5. Due to the limited availability of specific experimental data for the

deuterated form, this guide also includes data for the non-deuterated analogue, 2-

Ethylnaphthalene, which serves as a close proxy for its physical properties.

Data Summary
The following table summarizes the key physical and chemical properties of 2-
Ethylnaphthalene-d5 and its non-deuterated counterpart. It is important to note that properties

such as melting point, boiling point, and density for the deuterated compound are often

approximated from the well-characterized non-deuterated form.
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Property 2-Ethylnaphthalene-d5
2-Ethylnaphthalene (Non-
deuterated)

Chemical Formula C₁₂H₇D₅ C₁₂H₁₂[1][2]

Molecular Weight 161.26 g/mol [3][4][5] 156.22 g/mol [1]

CAS Number 1219805-14-7[3][4][5][6][7] 939-27-5[1]

Appearance -
Colorless to light yellow

liquid[1][2][8]

Melting Point No experimental data available -70 °C[8][9]

Boiling Point
Predicted: 257.8 ± 3.0 °C at

760 mmHg
251-252 °C[9]

Density Predicted: 1.0 ± 0.1 g/cm³ 0.992 g/mL at 25 °C[9]

Refractive Index Predicted: 1.602 n20/D 1.599[9]

Solubility

Expected to be insoluble in

water; soluble in organic

solvents

Insoluble in water[1][9];

Soluble in hexane, benzene,

toluene, chloroform[2]

Isotopic Enrichment 99 atom % D[3][5] Not Applicable

Stability

Stable under recommended

storage conditions (room

temperature)[3][5]

Stable, combustible,

incompatible with strong

oxidizing agents[9]

Experimental Protocols
The following sections detail standard laboratory methodologies for determining the key

physical properties outlined above. These are generalized protocols applicable to organic

compounds like 2-Ethylnaphthalene-d5.

2.1. Melting Point Determination (Capillary Method)

The melting point is determined as the temperature range over which a solid substance

transitions to a liquid.
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Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes,

thermometer.

Procedure:

A small amount of the finely powdered solid sample is packed into a capillary tube, sealed

at one end, to a height of 1-2 mm.[1][9]

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

a thermometer.[1][8]

The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) as the

temperature approaches the expected melting point.[8]

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample has completely melted into a clear liquid is

recorded as the end of the melting range.[9]

For accuracy, the determination is typically repeated at least twice, and the average value

is reported.

2.2. Boiling Point Determination (Microscale Capillary Method)

This method is suitable for determining the boiling point of small quantities of a liquid.

Apparatus: Thiele tube or similar heating bath, small test tube (fusion tube), capillary tube

(sealed at one end), thermometer, rubber band or wire for attachment.

Procedure:

A few milliliters of the liquid sample are placed into a fusion tube.[7]

A capillary tube, with its open end downwards, is placed inside the fusion tube containing

the liquid.[7][10]
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The fusion tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.[7]

The assembly is heated in a heating bath (e.g., Thiele tube with mineral oil) slowly and

uniformly.[7]

As the temperature rises, a stream of bubbles will emerge from the open end of the

inverted capillary tube.[7]

The heating is stopped, and the bath is allowed to cool slowly.

The temperature at which the liquid is drawn back into the capillary tube is recorded as the

boiling point. This is the temperature where the vapor pressure of the liquid equals the

atmospheric pressure.[11]

2.3. Density Determination (Gravimetric Method)

The density is determined by measuring the mass of a known volume of the liquid.

Apparatus: Analytical balance, graduated cylinder or pycnometer, thermometer.

Procedure:

The mass of a clean, dry graduated cylinder is measured using an analytical balance.[12]

A specific volume of the liquid (e.g., 5-10 mL) is carefully added to the graduated cylinder.

The exact volume is recorded from the meniscus.[12]

The mass of the graduated cylinder containing the liquid is measured.

The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the

mass of the cylinder with the liquid.[13]

The density is calculated using the formula: Density = Mass / Volume.

The temperature at which the measurement is made should be recorded as density is

temperature-dependent.
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2.4. Solubility Determination

This protocol provides a qualitative assessment of a compound's solubility in various solvents.

Apparatus: Small test tubes, vortex mixer or stirring rods, selection of solvents (e.g., water,

hexane, ethanol, toluene).

Procedure:

Approximately 25 mg of the solute (2-Ethylnaphthalene-d5) is placed into a small test

tube.[3]

A small portion of the solvent (e.g., 0.5 mL) is added to the test tube.[3]

The mixture is vigorously agitated (e.g., using a vortex mixer) for 1-2 minutes.[14]

The mixture is visually inspected to determine if the solute has dissolved completely. A

compound is considered soluble if it forms a clear, homogeneous solution.

If the compound does not dissolve, the mixture can be gently warmed to observe any

change in solubility with temperature.

The process is repeated with different solvents to establish a solubility profile.[14]

Logical Relationships
The physical properties of isotopically labeled compounds are closely related to their unlabeled

counterparts. The following diagram illustrates the logical inference of 2-Ethylnaphthalene-
d5's properties from the known data of 2-Ethylnaphthalene.
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2-Ethylnaphthalene (Unlabeled)

2-Ethylnaphthalene-d5 (Labeled)

C₁₂H₁₂

MW: 156.22

Experimental Data:
- Melting Point
- Boiling Point

- Density

C₁₂H₇D₅

MW: 161.26

Isotopic Substitution
(H → D)

Inferred/Predicted Properties:
- Approx. Melting Point
- Approx. Boiling Point

- Approx. Density

Used for Approximation

Click to download full resolution via product page

Caption: Relationship between 2-Ethylnaphthalene and its deuterated form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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